Cas no 2839128-96-8 ((1r,4r)-N1-(6-chloropyrazin-2-yl)cyclohexane-1,4-diamine dihydrochloride)

• Product Name: (1r,4r)-N1-(6-chloropyrazin-2-yl)cyclohexane-1,4-diamine dihydrochloride
• CAS No: 2839128-96-8
• MF: C₁₀H₁₇Cl₃N₄
• MW: 299.627778768539
• CID: 6238884
• PubChem ID: 165891706
• Update Time: 2025-05-25

(1r,4r)-N1-(6-chloropyrazin-2-yl)cyclohexane-1,4-diamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (1r,4r)-N1-(6-chloropyrazin-2-yl)cyclohexane-1,4-diamine dihydrochloride
• (1r,4r)-N1-(6-chloropyrazin-2-yl)cyclohexane-1,4-diamine dihydrochloride, trans
• 4-N-(6-chloropyrazin-2-yl)cyclohexane-1,4-diamine;dihydrochloride
• 2839128-96-8
• EN300-39676188

• Inchi： 1S/C10H15ClN4.2ClH/c11-9-5-13-6-10(15-9)14-8-3-1-7(12)2-4-8;;/h5-8H,1-4,12H2,(H,14,15);2*1H
• InChI Key： JQIPAJYTUYDSRW-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(=N1)NC1CCC(CC1)N.Cl.Cl

Computed Properties

• Exact Mass: 298.051880g/mol
• Monoisotopic Mass: 298.051880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.8Ų

Additional information on (1r,4r)-N1-(6-chloropyrazin-2-yl)cyclohexane-1,4-diamine dihydrochloride

Exploring the Potential of (1r,4r)-N1-(6-chloropyrazin-2-yl)cyclohexane-1,4-diamine dihydrochloride (CAS No. 2839128-96-8) in Modern Research

In the rapidly evolving field of chemical research, (1r,4r)-N1-(6-chloropyrazin-2-yl)cyclohexane-1,4-diamine dihydrochloride (CAS No. 2839128-96-8) has emerged as a compound of significant interest. Its unique structural properties and potential applications have captured the attention of scientists and researchers worldwide. This article delves into the molecular characteristics, synthesis, and current research trends surrounding this compound, while addressing common queries and industry-relevant topics.

The compound, often referred to by its systematic name (1r,4r)-N1-(6-chloropyrazin-2-yl)cyclohexane-1,4-diamine dihydrochloride, features a cyclohexane backbone with a chloropyrazine substituent, making it a valuable scaffold in medicinal chemistry. Researchers are particularly interested in its hydrogen bonding capabilities and stereochemical stability, which contribute to its potential in drug discovery and material science. Recent studies highlight its role in modulating biological targets, though further validation is required.

One of the most searched questions regarding this compound is: "What are the applications of (1r,4r)-N1-(6-chloropyrazin-2-yl)cyclohexane-1,4-diamine dihydrochloride?" While its full range of uses is still under investigation, preliminary data suggests it may serve as a building block for small-molecule inhibitors or ligands in catalysis. Its dihydrochloride salt form enhances solubility, making it suitable for aqueous-based experiments—a feature frequently discussed in pharmaceutical forums.

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Environmental and safety considerations are also trending topics. While 2839128-96-8 is not classified as hazardous under current guidelines, researchers emphasize proper handling due to its hydrochloride salt properties. Discussions on green chemistry alternatives for its synthesis are gaining traction, aligning with global sustainability goals. This dual focus on innovation and safety underscores the compound's alignment with modern research priorities.

In conclusion, (1r,4r)-N1-(6-chloropyrazin-2-yl)cyclohexane-1,4-diamine dihydrochloride represents a compelling case study in the intersection of structural chemistry and applied research. As investigations continue, its potential to address challenges in biomedical engineering and material sciences remains a key area of exploration. Stay updated with peer-reviewed journals for the latest breakthroughs involving this versatile compound.